Cas no 88335-92-6 ((1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid)

(1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid structure

88335-92-6 structure

Product Name:(1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid

CAS No:88335-92-6

MF:C₉H₁₄O₄

MW:186.205063343048

MDL:MFCD26516383

CID:4288944

Update Time:2025-09-28

(1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Cyclohexanedicarboxylic acid, monomethyl ester, (1R,2S)-
- (1S,2R)-2-(Methoxycarbonyl)-cyclohexane-carboxylic acid
- 1,2-Cyclohexanedicarboxylic acid, 1-methyl ester, (1R,2S)-
- (1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester
- (1R, 2S)-2-(Methoxycarbonyl)-cyclohexane-carboxylic acid
- (1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid
- 1,2-Cyclohexanedicarboxylic acid, monomethyl ester, (1R,2S)- (9CI)
- 1,2-Cyclohexanedicarboxylic acid, monomethyl ester, (1R-cis)- (ZCI)
- 1-Methyl (1R,2S)-1,2-cyclohexanedicarboxylate (ACI)
- (1S,2R)-2-(Methoxycarbonyl)cyclohexan-1-carboxylic acid
- (1S,2R)-2-(Methoxycarbonyl)cyclohexanecarboxylic acid
- MDL： MFCD26516383
- Inchi： 1S/C9H14O4/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/t6-,7+/m0/s1
- InChI Key： BOVPVRGRPPYECC-NKWVEPMBSA-N
- SMILES： C([C@@H]1CCCC[C@@H]1C(=O)O)(=O)OC

(1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-1g	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	1g	13399.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-5g	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	5g	49864.89CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-500mg	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	500mg	7123.56CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-250mg	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	250mg	3985.8CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-100mg	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	100mg	2416.92CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0890-50mg	(1R, 2S)-1,2Cyclohexanedicarboxylic acid-1-mehtyl ester	88335-92-6	97%	50mg	1636.72CNY	2021-05-07
Ambeed	A393253-1g	(1S,2R)-2-(Methoxycarbonyl)cyclohexane-1-carboxylic acid	88335-92-6	97%	1g	$2291.0	2025-04-16
eNovation Chemicals LLC	D966748-100mg	(1R, 2S)-2-(Methoxycarbonyl)-cyclohexane-carboxylic acid	88335-92-6	95%	100mg	$325	2024-07-28
eNovation Chemicals LLC	D966748-250mg	(1R, 2S)-2-(Methoxycarbonyl)-cyclohexane-carboxylic acid	88335-92-6	95%	250mg	$525	2024-07-28
eNovation Chemicals LLC	D966748-500mg	(1R, 2S)-2-(Methoxycarbonyl)-cyclohexane-carboxylic acid	88335-92-6	95%	500mg	$940	2024-07-28

(1S,2R)-2-methoxycarbonylcyclohexanecarboxylic acid Production Method

Production Method 1

13149-00-3

88335-92-6

88335-91-5

Reaction Conditions

1.1 Catalysts: N-(8α,9S)-Cinchonan-9-yl-4-ethynylbenzenesulfonamide Solvents: tert-Butyl methyl ether ; rt; 24 h, rt

Reference

Synthesis and bifunctional asymmetric organocatalysis of helical poly(phenylacetylene)s bearing cinchona alkaloid pendants via a sulfonamide linkage

Iida, Hiroki; et al, Journal of Polymer Science, 2013, 51(13), 2869-2879

Production Method 2

85-42-7

88335-92-6

Reaction Conditions

1.1 Catalysts: N-[(1R,2R)-2-(Dimethylamino)-1-(4-nitrophenyl)-3-(triphenylmethoxy)propyl]-3,5-b… Solvents: tert-Butyl methyl ether ; rt; 60 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Novel amide-functionalized chloramphenicol base bifunctional organocatalysts for enantioselective alcoholysis of meso-cyclic anhydrides

Xu, Lingjun ; et al, Beilstein Journal of Organic Chemistry, 2018, 14, 309-317

Production Method 3

88335-93-7

88335-92-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Methanol ; 40 min, 4 bar, rt; 18 h, 5 bar, rt

Reference

Synthesis and characterization of novel aminophosphine ligands based on ferrocenodecaline backbones

Weissenbacher, Max; et al, Monatshefte fuer Chemie, 2002, 133(7), 991-1009

Production Method 4

13149-00-3

88335-92-6

Reaction Conditions

1.1 Catalysts: 1,4-Bis[[(8α,9R)-10,11-dihydro-6′-methoxycinchonan-9-yl]oxy]-9,10-anthracenedion… Solvents: Diethyl ether ; 48 h, -30 °C

Reference

Silica gel-supported bis-cinchona alkaloid: a chiral catalyst for the heterogeneous asymmetric desymmetrization of meso-cyclic anhydrides

Song, Yu-Mi; et al, Tetrahedron Letters, 2004, 45(16), 3301-3304

Production Method 5

88335-92-6

Reaction Conditions

1.1 Catalysts: Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-κO3,κO5)europium Solvents: Dichloromethane
1.2 -
1.3 Solvents: Dichloromethane
2.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate

Reference

Benzyl Methyl (S)-2-(p-Tolylsulfinyl)maleate, an Efficient Dienophile in Asymmetric Diels-Alder Reactions

Alonso, Ines; et al, Journal of Organic Chemistry, 1994, 59(6), 1499-508

Production Method 6

18107-18-1

88335-92-6

Reaction Conditions

1.1 Solvents: Methanol , Chloroform , Hexane ; 10 min, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 h, 1 atm, rt

Reference

Desymmetrization of acid anhydride with asymmetric esterification catalyzed by chiral phosphoric acid

Yamada, Ken-ichi; et al, Tetrahedron Letters, 2016, 57(36), 4098-4100

Production Method 7

13149-00-3

100-51-6

88335-92-6

Reaction Conditions

1.1 Reagents: Quinine Solvents: Toluene ; 96 h, -55 °C
2.1 Reagents: Potassium bicarbonate Solvents: Dimethylformamide ; overnight, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; 24 h, 3 atm, rt

Reference

Integrated Synthetic, Pharmacological, and Computational Investigation of cis-2-(3,5-Dichlorophenylcarbamoyl)cyclohexanecarboxylic Acid Enantiomers As Positive Allosteric Modulators of Metabotropic Glutamate Receptor Subtype 4

Christov, Christo; et al, ChemMedChem, 2011, 6(1), 131-140

Production Method 8

13149-00-3

91-01-0

88335-92-6

Reaction Conditions

1.1 Catalysts: Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin, 4-hydroxy-9,14-dinitro-2,6-bis[2… Solvents: Chloroform ; 48 h, rt
2.1 Solvents: Methanol , Chloroform , Hexane ; 10 min, rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 h, 1 atm, rt

Reference

Desymmetrization of acid anhydride with asymmetric esterification catalyzed by chiral phosphoric acid

Yamada, Ken-ichi; et al, Tetrahedron Letters, 2016, 57(36), 4098-4100

Production Method 9

13149-00-3

88335-92-6

Reaction Conditions

1.1 Catalysts: N-[(8α,9S)-6′-Methoxycinchonan-9-yl]-3,5-bis(trifluoromethyl)benzenesulfonamide Solvents: Tetrahydrofuran ; 25 °C; 48 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 25 °C

Reference

Remote conformational responses to enantiomeric excess in carboxylate-binding dynamic foldamers

Eccles, Natasha; et al, Chemical Communications (Cambridge, 2019, 55(63), 9331-9334

Production Method 10

13149-00-3

88335-92-6

Reaction Conditions

1.1 Catalysts: [1,1′-Biphenyl]-4,4′-disulfonamide, N,N′-di-(8α,9S)-cinchonan-9-yl-, polymer wit… Solvents: Tetrahydrofuran ; 25 °C

Reference

Synthesis of cinchona alkaloid sulfonamide polymers as sustainable catalysts for the enantioselective desymmetrization of cyclic anhydrides

Takata, Shohei; et al, RSC Advances, 2016, 6(76), 72300-72305

Production Method 11

936735-59-0

88335-92-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; 24 h, 3 atm, rt

Reference

Christov, Christo; et al, ChemMedChem, 2011, 6(1), 131-140

Production Method 12

1687-29-2

88335-92-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Carboxyl esterase Solvents: Water ; 26 h, pH 7, rt
1.2 Reagents: Sodium chloride Solvents: Water ; rt

Reference

Application of polymer-supported enzymes and reagents in the synthesis of γ-aminobutyric acid (GABA) analogues

Baxendale, Ian R.; et al, Synlett, 2002, (10), 1641-1644

Production Method 13

1687-29-2

88335-92-6

Reaction Conditions

1.1 Catalysts: Carboxyl esterase

Reference

Comparison of the hydrolysis of cyclic meso-diesters with pig liver esterase (PLE) and rabbit liver esterase (RLE)

Renold, Peter; et al, Biocatalysis and Biotransformation, 1995, 12(1), 37-46

Production Method 14

88335-92-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate

Reference

Benzyl Methyl (S)-2-(p-Tolylsulfinyl)maleate, an Efficient Dienophile in Asymmetric Diels-Alder Reactions

Alonso, Ines; et al, Journal of Organic Chemistry, 1994, 59(6), 1499-508

Production Method 15

88335-92-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 2 h, 1 atm, rt

Reference

Desymmetrization of acid anhydride with asymmetric esterification catalyzed by chiral phosphoric acid

Yamada, Ken-ichi; et al, Tetrahedron Letters, 2016, 57(36), 4098-4100

Production Method 16

4336-20-3

88335-92-6

Reaction Conditions

1.1 Catalysts: Carboxyl esterase

Reference

Enzyme catalyzed hydrolysis of the diesters of cis- and trans-cyclohexanedicarboxylic acids. Bioorganic preparation of enantiomerically pure cyclohexanedicarboxylic acids, monoesters and lactones

Bjoerkling, Fredrik; et al, Applied Microbiology and Biotechnology, 1985, 21(1-2), 16-19

Production Method 17

200948-88-5

88335-92-6

Reaction Conditions

1.1 Reagents: Potassium bicarbonate Solvents: Dimethylformamide ; overnight, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; 24 h, 3 atm, rt

Reference

Christov, Christo; et al, ChemMedChem, 2011, 6(1), 131-140

Production Method 18

298-12-4

88335-92-6

Reaction Conditions

1.1 Reagents: Triethylamine , Pyrrolidine Solvents: Dimethylformamide
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium bicarbonate Solvents: Dimethylformamide
1.4 Reagents: Ammonium chloride Solvents: Water
2.1 Catalysts: Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-κO3,κO5)europium Solvents: Dichloromethane
2.2 -
2.3 Solvents: Dichloromethane
3.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate

Reference

Benzyl Methyl (S)-2-(p-Tolylsulfinyl)maleate, an Efficient Dienophile in Asymmetric Diels-Alder Reactions

Alonso, Ines; et al, Journal of Organic Chemistry, 1994, 59(6), 1499-508

Production Method 19

1517-82-4

140-11-4

88335-92-6

Reaction Conditions

1.1 Reagents: Diisopropylamine , Ethylmagnesium bromide Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Triethylamine , Pyrrolidine Solvents: Dimethylformamide
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Sodium bicarbonate Solvents: Dimethylformamide
2.4 Reagents: Ammonium chloride Solvents: Water
3.1 Catalysts: Tris(6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedionato-κO3,κO5)europium Solvents: Dichloromethane
3.2 -
3.3 Solvents: Dichloromethane
4.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Ethyl acetate

Reference

Benzyl Methyl (S)-2-(p-Tolylsulfinyl)maleate, an Efficient Dienophile in Asymmetric Diels-Alder Reactions

Alonso, Ines; et al, Journal of Organic Chemistry, 1994, 59(6), 1499-508